Cas no 56341-36-7 (1,5-Dimethyl-1H-pyrrole-2-carbonitrile)
56341-36-7 structure
Product Name:1,5-Dimethyl-1H-pyrrole-2-carbonitrile
CAS No:56341-36-7
MF:C7H8N2
MW:120.151821136475
MDL:MFCD00003086
CID:377179
PubChem ID:91812
Update Time:2025-04-19
1,5-Dimethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,5-DIMETHYL-2-PYRROLECARBONITRILE
- 1,5-Dimethyl-1H-pyrrole-2-carbonitrile
- 1,5-dimethylpyrrole-2-carbonitrile
- 1H-Pyrrole-2-carbonitrile,1,5-dimethyl-
- 1H-Pyrrole-2-carbonitrile, 1,5-dimethyl-
- MFCD00003086
- A869969
- InChI=1/C7H8N2/c1-6-3-4-7(5-8)9(6)2/h3-4H,1-2H
- CS-0179409
- SCHEMBL2955486
- 1,2-dimethyl-5-cyanopyrrole
- AKOS000120935
- 1,5-dimethyl-2-cyanopyrrole
- SB62596
- EN300-20539
- 1,5-Dimethyl-2-pyrrolecarbonitrile, 99%
- CHEBI:194747
- 56341-36-7
- 1,5-Dimethyl-1H-pyrrole-2-carbonitrile #
- LS-06424
- FT-0690912
- DTXSID40204883
- 2cyano-1,5-dimethylpyrrol
- AT16178
- NS00033504
- 2-cyano-1,5-dimethylpyrrol
- EINECS 260-120-6
- 1,5-DIMETHYL-1H-PYRROL-2-YL CYANIDE
- 2-Cyano-1,5-dimethylpyrrole
- ALBB-021278
- STL195593
- DB-025549
-
- MDL: MFCD00003086
- Inchi: 1S/C7H8N2/c1-6-3-4-7(5-8)9(6)2/h3-4H,1-2H3
- InChI Key: DRXOPQFEWDRGKT-UHFFFAOYSA-N
- SMILES: N1(C)C(C#N)=CC=C1C
Computed Properties
- Exact Mass: 120.06900
- Monoisotopic Mass: 120.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.0726 (rough estimate)
- Melting Point: 54-56 °C (lit.)
- Boiling Point: 214.16°C (rough estimate)
- Flash Point: Degrees Fahrenheit:219.2°F
Degrees Celsius:104°C - Refractive Index: 1.5103 (estimate)
- PSA: 28.72000
- LogP: 1.20518
- Solubility: Not available
1,5-Dimethyl-1H-pyrrole-2-carbonitrile Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302 + H312 + H332
- Warning Statement: P280
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: S36
-
Hazardous Material Identification:
- Safety Term:S23
- Risk Phrases:R20/21
1,5-Dimethyl-1H-pyrrole-2-carbonitrile Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,5-Dimethyl-1H-pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004228-5g |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 95% | 5g |
$690.10 | 2023-09-01 | |
| Alichem | A109004228-10g |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 95% | 10g |
$1035.15 | 2023-09-01 | |
| Alichem | A109004228-25g |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 95% | 25g |
$1989.90 | 2023-09-01 | |
| TRC | B429843-10mg |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 10mg |
45.00 | 2021-08-17 | ||
| TRC | B429843-50mg |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 50mg |
60.00 | 2021-08-17 | ||
| TRC | B429843-100mg |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 100mg |
75.00 | 2021-08-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 199427-50G |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 50g |
¥1019.53 | 2023-12-09 | ||
| Chemenu | CM197923-500g |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 95% | 500g |
$428 | 2021-08-05 | |
| A2B Chem LLC | AG65224-50g |
1,5-Dimethylpyrrole-2-carbonitrile |
56341-36-7 | 99% | 50g |
$89.00 | 2024-04-19 | |
| Chemenu | CM197923-25g |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile |
56341-36-7 | 95% | 25g |
$*** | 2023-05-30 |
1,5-Dimethyl-1H-pyrrole-2-carbonitrile Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
56341-36-7 (1,5-Dimethyl-1H-pyrrole-2-carbonitrile) Related Products
- 34884-10-1(1-Methyl-1H-pyrrole-2-carbonitrile)
- 629623-82-1(Pyridinium, cyano-1-methyl-)
- 101001-59-6(1-ethyl-1H-Pyrrole-2-carbonitrile)
- 930-87-0(1,2,5-Trimethylpyrrole)
- 101001-62-1(1-Isopropyl-1H-pyrrole-2-carbonitrile)
- 101001-69-8(1H-Pyrrole-2-carbonitrile,1-(2-propen-1-yl)-)
- 88251-63-2(2H-Isoindole-1-carbonitrile, 2-methyl-)
- 81698-03-5(5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile)
- 101001-64-3(1H-Pyrrole-2-carbonitrile,1-propyl-)
- 69857-48-3(1,4-dimethyl-1H-Pyrrole-2-carbonitrile)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk